Cas no 2193065-31-3 (1-(3-Fluorophenyl)but-3-yn-2-amine hydrochloride)

• Product Name: 1-(3-Fluorophenyl)but-3-yn-2-amine hydrochloride
• CAS No: 2193065-31-3
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5084009
• PubChem ID: 137951254
• Update Time: 2025-10-12

1-(3-Fluorophenyl)but-3-yn-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)but-3-yn-2-amine hydrochloride
• 1-(3-Fluorophenyl)but-3-yn-2-amine;hydrochloride
• Z3178895122
• F73599
• 2193065-31-3
• BS-46822
• MFCD31617726
• EN300-1702649
• 1-(3-Fluorophenyl)but-3-yn-2-amine hydrochloride

• Inchi： 1S/C10H10FN.ClH/c1-2-10(12)7-8-4-3-5-9(11)6-8;/h1,3-6,10H,7,12H2;1H
• InChI Key： VFMRXIPKOUINBQ-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CC(C#C)N

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 1-(3-Fluorophenyl)but-3-yn-2-amine hydrochloride

1-(3-Fluorophenyl)but-3-yn-2-amine Hydrochloride: A Comprehensive Overview

1-(3-Fluorophenyl)but-3-yn-2-amine hydrochloride, identified by the CAS number 2193065-31-3, is a compound of significant interest in contemporary chemical research. This compound is characterized by its unique structure, which includes a fluorophenyl group attached to a butynyl amine moiety. The presence of the fluorine atom in the aromatic ring introduces distinct electronic and steric properties, making it a valuable molecule in various applications.

The synthesis of 1-(3-fluorophenyl)but-3-yn-2-amine hydrochloride has been extensively studied, with researchers exploring efficient methodologies to achieve high yields and purity. Recent advancements in catalytic processes and asymmetric synthesis have enabled the production of this compound with enhanced stereochemical control. Its chemical stability and reactivity make it a versatile building block in organic synthesis, particularly in the development of bioactive molecules.

In terms of pharmacological activity, 1-(3-fluorophenyl)but-3-yn-2-amine hydrochloride has shown promise in preclinical studies as a potential modulator of key biological pathways. Studies have demonstrated its ability to interact with specific receptors and enzymes, suggesting its potential role in therapeutic interventions. Researchers are currently investigating its efficacy in treating conditions such as neurodegenerative diseases and inflammatory disorders.

The application of CAS No. 2193065-31-3 extends beyond pharmacology, with emerging uses in materials science and nanotechnology. Its ability to form stable complexes under certain conditions makes it a candidate for the development of novel materials with tailored properties. Recent research has highlighted its potential in creating advanced sensors and drug delivery systems, underscoring its versatility across multiple disciplines.

From an environmental perspective, the ecological impact of 1-(3-fluorophenyl)but-3-yne hydrochloride has been a topic of interest. Studies are being conducted to assess its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. These investigations are crucial for determining its long-term viability in commercial applications.

In conclusion, 1-(3-fluorophenyl)but-3-yne hydrochloride (CAS No. 2193065-31) stands as a testament to the ongoing advancements in chemical research. Its unique properties, coupled with recent breakthroughs in synthesis and application, position it as a key compound in both academic and industrial settings. As research continues to unfold, this molecule is expected to contribute significantly to the development of innovative solutions across various fields.